3-(4-ethylphenoxy)-7-[(2-methylbenzyl)oxy]-4H-chromen-4-one

• Molecular Formula: C25H22O4
• Molecular Weight: 386.4 g/mol
• IUPAC Name: 3-(4-ethylphenoxy)-7-[(2-methylphenyl)methoxy]chromen-4-one
• InChI: InChI=1S/C25H22O4/c1-3-18-8-10-20(11-9-18)29-24-16-28-23-14-21(12-13-22(23)25(24)26)27-15-19-7-5-4-6-17(19)2/h4-14,16H,3,15H2,1-2H3
• InChI Key: XCPOPXWJSSDOEO-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)OC2=COC3=C(C2=O)C=CC(=C3)OCC4=CC=CC=C4C

Description

3-(4-ethylphenoxy)-7-[(2-methylbenzyl)oxy]-4H-chromen-4-one, also known as EPC-MB, is a synthetic compound that belongs to the class of flavonoids. It has been widely studied for its potential applications in scientific research, particularly in the field of medicine.

Mechanism of Action

The mechanism of action of 3-(4-ethylphenoxy)-7-[(2-methylbenzyl)oxy]-4H-chromen-4-one is not fully understood. However, it is believed to exert its biological activities through various molecular pathways, including the inhibition of pro-inflammatory cytokines, the activation of antioxidant enzymes, and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects, including the inhibition of tumor growth, the reduction of oxidative stress, and the improvement of insulin sensitivity. It has also been shown to possess neuroprotective properties and to enhance cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(4-ethylphenoxy)-7-[(2-methylbenzyl)oxy]-4H-chromen-4-one in lab experiments is its high potency and specificity. It can be easily synthesized in large quantities and has been found to exhibit minimal toxicity. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of 3-(4-ethylphenoxy)-7-[(2-methylbenzyl)oxy]-4H-chromen-4-one. One potential area of research is the development of novel drug formulations that can improve the solubility and bioavailability of this compound. Another area of research is the investigation of the molecular mechanisms underlying its biological activities, which can provide insights into its potential therapeutic applications. Additionally, the evaluation of its safety and efficacy in clinical trials is necessary to determine its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 3-(4-ethylphenoxy)-7-[(2-methylbenzyl)oxy]-4H-chromen-4-one involves the reaction of 4-ethylphenol, 2-methylbenzyl bromide, and 4-hydroxycoumarin in the presence of a base catalyst such as potassium carbonate. The resulting product is then purified using column chromatography to obtain pure this compound.

Scientific Research Applications

3-(4-ethylphenoxy)-7-[(2-methylbenzyl)oxy]-4H-chromen-4-one has been found to exhibit various biological activities, including anti-inflammatory, antioxidant, and anticancer properties. It has been studied for its potential applications in the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease.